A Technical Guide to the Synthesis and Characterization of Isotopically Labeled Azvudine-13C,15N2,d2
A Technical Guide to the Synthesis and Characterization of Isotopically Labeled Azvudine-13C,15N2,d2
Abstract
This technical guide provides a comprehensive framework for the synthesis and characterization of Azvudine-13C,15N2,d2, an isotopically labeled analogue of the antiviral agent Azvudine. Azvudine (FNC) is a nucleoside reverse transcriptase inhibitor with demonstrated activity against HIV, HBV, and SARS-CoV-2.[1][2][3] The incorporation of stable isotopes is critical for a variety of advanced biomedical and pharmaceutical studies, including metabolic fate determination, pharmacokinetic/pharmacodynamic (PK/PD) modeling, and as an internal standard for quantitative bioanalysis.[4][5][6] This document outlines a proposed synthetic strategy, leveraging established nucleoside chemistry and isotopic labeling techniques, and details the requisite analytical methodologies for structural confirmation and purity assessment. It is intended for researchers, chemists, and drug development professionals engaged in the study of antiviral therapeutics.
Introduction: The Rationale for Isotopic Labeling of Azvudine
Azvudine, chemically known as 2′-Deoxy-2′-β-fluoro-4′-azidocytidine, functions by inhibiting viral replication through chain termination.[7][8] To fully understand its mechanism of action, metabolic pathways, and quantify its presence in complex biological matrices, a high-fidelity internal standard is indispensable. Stable isotope labeling, wherein specific atoms are replaced with their heavier, non-radioactive isotopes, provides the ideal tool.[5][6]
The target molecule, Azvudine-13C,15N2,d2, incorporates labels at key positions:
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13C and 15N2 in the Cytosine Ring: Labeling the nucleobase provides a distinct mass shift that is unlikely to be lost during metabolic transformations of the sugar moiety. This is crucial for tracking all metabolites originating from the parent drug.
-
d2 (Deuterium) in the Sugar Moiety: Introducing deuterium atoms on the ribose scaffold further increases the mass difference from the unlabeled drug, minimizing any potential for isotopic crosstalk in mass spectrometry-based quantification.
This multi-labeling strategy creates a robust tracer for advanced analytical studies, offering unparalleled precision and sensitivity.[4]
Proposed Synthetic Strategy: A Convergent Approach
A direct synthesis of labeled Azvudine is not publicly documented in a single source. Therefore, a convergent strategy is proposed, based on well-established synthetic routes for Azvudine and general methods for isotopic labeling of nucleosides.[1][9][10] The strategy involves the independent synthesis of an isotopically labeled cytosine precursor and a deuterated 4'-azido-2'-deoxy-2'-fluororibofuranoside derivative, followed by a crucial glycosylation step to couple the two fragments.
Diagram: Proposed Synthetic Workflow
Caption: Convergent synthesis of labeled Azvudine.
Part A: Synthesis of Isotopically Labeled Cytosine Precursor
The synthesis of the 13C,15N2-labeled cytosine moiety is a critical step. While numerous methods exist for labeling pyrimidines, a common approach involves constructing the heterocyclic ring from smaller, commercially available labeled precursors.[10]
Protocol: Synthesis of [13C,15N2]-Cytosine (Conceptual)
-
Starting Materials: Commercially available [13C,15N2]-Urea and a suitable three-carbon synthon (e.g., malondialdehyde derivative).
-
Condensation: React [13C,15N2]-Urea with the C3 synthon under basic conditions to form the pyrimidine ring structure. This directly incorporates one 13C and two 15N atoms into the core ring.
-
Amination: Convert the resulting uracil analogue to cytosine. This is often achieved via a multi-step process involving conversion to a 4-thio or 4-chloro intermediate followed by displacement with ammonia.
-
Protection & Silylation: The resulting labeled cytosine must be protected (e.g., with benzoyl or acetyl groups) and subsequently silylated (e.g., with HMDS) to activate it for the upcoming glycosylation reaction.
Causality: Silylation of the nucleobase enhances its solubility in organic solvents and increases the nucleophilicity of the N1 nitrogen, facilitating a regioselective bond formation with the sugar moiety during the glycosylation step.
Part B: Synthesis of Deuterated 4'-Azido Sugar Donor
The synthesis of the sugar component starts from a D-ribose derivative. The key transformations are fluorination, deuteration, and azidation at the 4' position.[1][11]
Protocol: Synthesis of Deuterated 4'-Azido-2'-deoxy-2'-fluororibofuranoside (Conceptual)
-
Starting Material: A protected D-ribose derivative, such as 1,3,5-Tri-O-benzoyl-D-ribofuranose.[1]
-
Fluorination: Introduce the fluorine atom at the 2' position, typically using a reagent like diethylaminosulfur trifluoride (DAST).[11] This reaction proceeds with an inversion of stereochemistry, establishing the required arabinofuranosyl configuration.
-
Deuteration: The introduction of deuterium (d2) can be achieved at a stage where a suitable precursor allows for reduction with a deuterium source (e.g., NaBD4) or through catalytic H-D exchange.[12][13] The precise step for deuteration must be strategically chosen to avoid exchange reactions later in the synthesis. For instance, creating a double bond at the 4'-5' position followed by deuteration could be a viable route.
-
Activation: The 1'-position is activated for glycosylation, often by converting the 1'-hydroxyl group into a good leaving group, such as a bromide.[11]
-
4'-Azidation: The crucial 4'-azido group is introduced. This is a challenging step that often involves the formation of an unsaturated sugar intermediate, followed by the addition of an azide source.[1][14]
Part C: Glycosylation and Final Deprotection
This convergent step unites the labeled base and the labeled sugar.
Protocol: Coupling and Final Steps
-
Glycosylation: The silylated [13C,15N2]-cytosine is coupled with the deuterated 4'-azido-2'-deoxy-2'-fluororibofuranosyl bromide under Lewis acid catalysis (e.g., SnCl4). This reaction forms the critical N-glycosidic bond.
-
Deprotection: All protecting groups (e.g., benzoyl groups on the sugar and any protection on the exocyclic amine of cytosine) are removed. A common method is treatment with methanolic ammonia.[14]
-
Purification: The final product, Azvudine-13C,15N2,d2, is purified to a high degree (>98%) using preparative High-Performance Liquid Chromatography (HPLC).
Characterization and Quality Control
Rigorous analytical characterization is mandatory to confirm the identity, purity, and extent of isotopic incorporation in the final product.
Diagram: Analytical Characterization Workflow
Caption: Key analytical techniques for validation.
Mass Spectrometry (MS)
High-resolution mass spectrometry (HRMS) is the primary tool for confirming the successful incorporation of all stable isotopes.
-
Objective: To determine the exact mass of the labeled molecule and quantify the isotopic enrichment.
-
Methodology: The sample is analyzed by LC-HRMS (e.g., Orbitrap or TOF).
-
Expected Results: The molecular weight of Azvudine is 286.223 g/mol .[8] The target molecule, Azvudine-13C,15N2,d2, has one 13C, two 15N, and two D atoms. The expected mass increase is approximately (1.003) + 2(0.997) + 2(1.006) = 1.003 + 1.994 + 2.012 ≈ 5.009 amu. The HRMS spectrum should show a new parent ion peak at M+5 relative to an unlabeled Azvudine standard, with the measured mass matching the theoretical calculated mass to within 5 ppm. The isotopic distribution pattern will also be distinct and can be used to confirm the number of incorporated labels.
| Parameter | Unlabeled Azvudine | Azvudine-13C,15N2,d2 |
| Formula | C9H11FN6O4 | [13C]C8H9D2F[15N2]N4O4 |
| Monoisotopic Mass | 286.0826 | ~291.0916 |
| Expected Mass Shift | N/A | +5 |
Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is essential for confirming the precise location of the isotopic labels and verifying the overall chemical structure.
-
Objective: To provide unambiguous structural confirmation.
-
Methodology: A suite of NMR experiments should be conducted, including 1H, 13C, 19F, and potentially 15N NMR.
-
Expected Results:
-
1H NMR: The spectrum will be similar to unlabeled Azvudine, but the signals for the protons attached to the deuterated carbons will be absent or significantly diminished.
-
13C NMR: The signal for the labeled carbon in the cytosine ring will appear as a doublet due to one-bond coupling with the adjacent 15N nucleus (1JCN). This provides direct evidence of the C-N bond between the isotopes.[9]
-
15N NMR: Direct detection or 2D experiments (e.g., 1H-15N HMBC) will confirm the presence and chemical environment of the nitrogen labels.
-
19F NMR: The fluorine signal should remain unchanged, confirming that the sugar pucker and overall conformation are not altered by the isotopic substitution.
-
High-Performance Liquid Chromatography (HPLC)
HPLC is the standard method for determining the chemical and radiochemical (if applicable) purity of the final compound.
-
Objective: To quantify the purity of the final product.
-
Methodology: A validated reverse-phase HPLC method with UV detection is used. The mobile phase typically consists of a gradient of water and acetonitrile with a modifier like formic acid or TFA.
-
Expected Results: The labeled product should co-elute with an unlabeled Azvudine reference standard, as stable isotope substitution does not significantly alter chromatographic behavior. The purity should be ≥98% as determined by the peak area percentage.
Conclusion
The synthesis of Azvudine-13C,15N2,d2 is a complex but achievable goal for a skilled synthetic chemistry team. The proposed convergent strategy offers a logical and efficient pathway by allowing for the parallel preparation of the key labeled intermediates. Rigorous characterization by HRMS, multi-nuclear NMR, and HPLC is non-negotiable to ensure the final product meets the high standards required for its intended use in quantitative bioanalysis and metabolic research. This isotopically labeled internal standard is a powerful tool that will enable more precise and reliable investigations into the clinical pharmacology of Azvudine, ultimately supporting its development and therapeutic application.
References
-
Fully Continuous Flow Synthesis of 2′-Deoxy-2′-fluoro-arabinoside: A Key Intermediate of Azvudine. ACS Publications. Available at: [Link]
-
Advances in the effectiveness and safety of azvudine treatment: a comprehensive review. Frontiers in Pharmacology. Available at: [Link]
-
A general synthesis of specifically deuterated nucleotides for studies of DNA and RNA. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]
-
Use of 13C as an indirect tag in 15N specifically labeled nucleosides. Syntheses of [8-13C-1,7,NH2-15N3]adenosine, -guanosine, and their deoxy analogues. The Journal of Organic Chemistry. Available at: [Link]
-
Synthesis of 2′-Deoxy-2′-β-fluoro-4′-azido-5-fluorouridine as a Potential Anti-HIV Agent. Molecules. Available at: [Link]
-
Deuterated nucleotides as chemical probes of RNA structure: a detailed protocol for the enzymatic synthesis of a complete set of nucleotides specifically deuterated at ribose carbons. ScienceOpen. Available at: [Link]
-
Chemical Synthesis of 13C and 15N Labeled Nucleosides. ResearchGate. Available at: [Link]
-
Azide‐modified Nucleosides as Versatile Tools for Bioorthogonal Labeling and Functionalization. Chemistry – An Asian Journal. Available at: [Link]
-
The Synthesis of Deuterionucleosides. ResearchGate. Available at: [Link]
-
SYNTHESIS OF BASE-SELECTIVELY DEUTERIUM-LABELLED NUCLEOSIDES BY THE Pd/C-CATALYZE. HETEROCYCLES. Available at: [Link]
-
A γ-15N-Labeled Diazo-Transfer Reagent for the Synthesis of β-15N‑Azido-l-alanine. The Journal of Organic Chemistry. Available at: [Link]
- Synthesis of deuterated ribo nucleosides, N-protected phosphoramidites, and oligonucleotides. Google Patents.
-
Azvudine, A Novel Nucleoside Reverse Transcriptase Inhibitor Showed Good Drug Combination Features and Better Inhibition on Drug-Resistant Strains than Lamivudine In Vitro. PLOS ONE. Available at: [Link]
-
Synthesis of Stable‐Isotope (13C and 15N) Labeled Nucleosides and Their Applications. ChemInform. Available at: [Link]
-
Metabolic labeling by nucleoside analogs. ResearchGate. Available at: [Link]
-
Azvudine. Wikipedia. Available at: [Link]
-
Isotopic Labeling of Metabolites in Drug Discovery Applications. PubMed. Available at: [Link]
-
1H-NMR spectra of a AZT in CDCl3, b succinoylated AZT in CDCl3, c... ResearchGate. Available at: [Link]
-
Introduction to Stable Isotope Labeling and How It Supports Drug Development for Rare Diseases. Metabolic Solutions. Available at: [Link]
-
Effectiveness and safety of azvudine in COVID-19: A systematic review and meta-analysis. PLOS ONE. Available at: [Link]
Sources
- 1. pdf.benchchem.com [pdf.benchchem.com]
- 2. researchgate.net [researchgate.net]
- 3. journals.plos.org [journals.plos.org]
- 4. Isotopic labeling of metabolites in drug discovery applications - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. pdf.benchchem.com [pdf.benchchem.com]
- 6. metsol.com [metsol.com]
- 7. Advances in the effectiveness and safety of azvudine treatment: a comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Azvudine - Wikipedia [en.wikipedia.org]
- 9. Use of 13C as an indirect tag in 15N specifically labeled nucleosides. Syntheses of [8-13C-1,7,NH2-15N3]adenosine, -guanosine, and their deoxy analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. researchgate.net [researchgate.net]
- 11. pubs.acs.org [pubs.acs.org]
- 12. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
- 13. US9493773B2 - Synthesis of deuterated ribo nucleosides, N-protected phosphoramidites, and oligonucleotides - Google Patents [patents.google.com]
- 14. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
